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Compound of Interest

Compound Name: D-Glucose, 1,2,3,4,5-pentaacetate

Cat. No.: B8082879

Get Quote

Executive Summary

D-Glucose pentaacetate (GPA) serves as a cornerstone intermediate in carbohydrate

chemistry and drug development. While often colloquially referred to, its precise chemical
identity is 1,2,3,4,6-penta-O-acetyl-D-glucopyranose. It exists primarily as two anomers (

and

) whose formation is controlled by specific catalytic conditions (thermodynamic vs. kinetic
control). Beyond its role as a protected glycosyl donor, GPA has emerged as a bioactive agent
in its own right, exhibiting insulinotropic properties that mimic incretin hormones, making it a
molecule of interest for Type 2 Diabetes research.

Chemical Identity & Nomenclature

Critical Nomenclature Note: The designation "1,2,3,4,5-pentaacetate" is chemically ambiguous
for the standard pyranose ring form of glucose. In the stable glucopyranose ring, the oxygen
atom at position 5 is part of the hemiacetal ether linkage and does not bear a hydroxyl group

for acetylation.
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e Standard Form:1,2,3,4,6-penta-O-acetyl-D-glucopyranose (The hydroxyls at C1, C2, C3, C4,
and C6 are acetylated).[1]

e Open-Chain Form:2,3,4,5,6-penta-O-acetyl-aldehydo-D-glucose (Rare, unstable).
e Furanose Form:1,2,3,5,6-penta-O-acetyl-D-glucofuranose (Kinetic intermediate).
This guide focuses on the 1,2,3,4,6-pyranose forms (

-GPA and

-GPA), which are the industrially and pharmaceutically relevant species.

Molecular Structure[3]

e Molecular Formula:ngcontent-ng-c2977031039=""_nghost-ng-c1310870263="" class="inline
ng-star-inserted">

[2][3][4][5]

e Molecular Weight: 390.34 g/mol [2][4][5][6]

» Structural Key: The orientation of the acetate group at the anomeric carbon (C1) defines the
isomer.

o -Anomer: C1-OAc is axial (trans to the C6-hydroxymethyl group). Stabilized by the
anomeric effect.

o -Anomer: C1-OAc is equatorial (cis to the C6-hydroxymethyl group). Sterically less
hindered but lacks anomeric stabilization.

Physicochemical Profile

The distinct physical properties of the anomers allow for easy separation and identification.
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Property -D-Glucose Pentaacetate -D-Glucose Pentaacetate
CAS Number 604-68-2 604-69-3
Melting Point 110-111°C 130-132°C

Solubility (Water)

Low (Hydrolyzes slowly)

Low (Hydrolyzes slowly)

Solubility (Organic)

Soluble in

, EtOH, Acetone

Soluble in

, EtOH, Acetone

Specific Rotation

+101.6° (

)

+3.8° (

)

Thermodynamic Stability

More stable (Anomeric Effect)

Less stable (Steric preference

only)

Main

-NMR Signal

H-1 doublet at
~6.33 ppm (

Hz)

H-1 doublet at
~5.71 ppm (

Hz)

Expert Insight: The coupling constant (

) in NMR is diagnostic. A small

value (~3-4 Hz) indicates an axial-equatorial relationship (alpha), while a large

value (~8 Hz) indicates a diaxial relationship of the protons, confirming the beta

structure where the H-1 is axial (and the OAc is equatorial).

Synthesis & Reaction Engineering
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The synthesis of GPA is a classic example of Kinetic vs. Thermodynamic Control. The choice of
catalyst dictates the anomeric ratio.

Mechanism of Anomeric Selectivity

* Base Catalysis (Sodium Acetate): Promotes the formation of the

-anomer. The acetate attacks the anomeric center from the equatorial position to minimize
steric strain during the transition state. This is the Kinetic Product.

e Acid Catalysis (Zinc Chloride / Acids): Promotes the formation of the

-anomer. Acid allows for the equilibration of the anomeric center. The axial position (alpha) is
electronically favored due to the interaction between the ring oxygen lone pair and the C1-
OAc antibonding orbital (The Anomeric Effect). This is the Thermodynamic Product.

Thermodynamic Control (Acid)
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Figure 1: Divergent synthetic pathways for

and

glucose pentaacetate based on catalyst selection.

Experimental Protocols
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Protocol A: Synthesis of

-D-Glucose Pentaacetate (Kinetic)
« Reagents: D-Glucose (5 g), Anhydrous Sodium Acetate (4 g), Acetic Anhydride (25 mL).

e Setup: Round-bottom flask with reflux condenser and drying tube.
e Procedure:

o Mix glucose and sodium acetate in the flask.

o Add acetic anhydride.[7][8][9]

o Heat the mixture on a steam bath or oil bath. The reaction is exothermic; maintain gentle
reflux for 1 hour.

o Quenching: Pour the hot clear solution into 200 mL of ice-water with vigorous stirring. The

-anomer will precipitate as a white solid.

o

Purification: Filter the solid and recrystallize from ethanol.

 Yield: Expect ~60-70%. Melting point should be ~131-132°C.
Protocol B: Synthesis of

-D-Glucose Pentaacetate (Thermodynamic)
e Reagents: D-Glucose (5 g), Zinc Chloride (2 g, anhydrous), Acetic Anhydride (25 mL).

e Procedure:
o Dissolve Zinc Chloride in Acetic Anhydride (heat may be required).
o Add D-Glucose slowly to avoid overheating (reaction is vigorous).

o Heat on a steam bath for 1 hour to ensure thermodynamic equilibration.
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o Quenching: Pour into ice-water. The product may initially oil out; stir for 1-2 hours to
induce crystallization.

o Purification: Recrystallize from Methanol/Water.

 Yield: Expect ~60%. Melting point should be ~110°C.

Applications in Drug Development[9]
Insulin Secretagogue Activity

Recent research identifies GPA not just as an inert intermediate, but as a bioactive compound
capable of stimulating insulin secretion.[10]

e Mechanism: GPA is believed to interact with "bitter taste" receptors (T2R family) on
pancreatic

-cells or trigger specific metabolic pathways.

e Anomeric Specificity: Studies indicate that

-D-glucose pentaacetate induces a rapid, peak-shaped insulin response, whereas the
-anomer shows different kinetics.

 Significance: It acts as a non-glucose insulin secretagogue, potentially useful for Type 2
Diabetes pathways where glucose sensing is impaired.

Prodrug Strategy (Hydrophobic Modification)

GPA serves as a model for increasing the lipophilicity of hydrophilic drugs.

¢ Principle: Peracetylation of carbohydrate moieties increases cell membrane permeability
(passive diffusion). Once inside the cell, non-specific esterases hydrolyze the acetate
groups, trapping the active polar drug (or sugar) inside the cytoplasm.

o Application: Used to deliver glucose analogs (like 2-deoxyglucose) into cells to inhibit
glycolysis in cancer therapy.
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Glycosylation Donor

In medicinal chemistry, GPA is a precursor for glycosyl halides (e.g., acetobromo-

-D-glucose), which are essential donors for building glycosidic bonds in antibiotic and vaccine
synthesis.
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Figure 2: Hypothesized signaling pathway for GPA-induced insulin secretion in pancreatic

-cells.

Safety & Handling
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o Hazards: GPA is generally low toxicity but acts as a skin sensitizer. Prolonged exposure can
cause allergic dermatitis.

e Handling: Use standard PPE (gloves, goggles).[11] Work in a fume hood when using acetic
anhydride during synthesis due to lachrymatory vapors.

» Storage: Store in a cool, dry place. The

-anomer is susceptible to anomerization to the

-form if exposed to moisture and trace acid over long periods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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